Cas no 118-76-3 (Rhodizonic acid dihydrate)

Rhodizonic acid dihydrate Properties

Names and Identifiers

• Rhodizonic acid dihydrate
• 5,6-dihydroxycyclohex-5-ene-1,2,3,4-tetraone
• Rhodizonic acid
• 1,2-Dihydroxy-3,4,5,6-tetraoxocyclohexene
• 5,6-Dihydroxy-1,2,3,4-benzodiquinone
• 5,6-dihydroxy-5-cyclohexen-1,2,3,4-tetraone
• 5,6-dihydroxy-5-cyclohexene-1,2,3,4-tetraone
• 5,6-dihydroxy-5-cyclohexene-1,2,3,4-tetrone
• 5,6-Dihydroxy-cyclohex-5-en-1,2,3,4-tetraon
• Dihydroxy-cyclohexentetraon
• DIHYDROXYDIQUINOYL
• Einecs 204-276-5
• RHIZOCARPIC ACID(RG)
• rhodizonicacid
• 16833-52-6 (Barium salt)
• 523-21-7 (Hydrochloride salt)
• 13021-40-4 (Di-potassium salt)
• dihydroxycyclohex-5-ene-1,2,3,4-tetrone
• Rhodizonic acid, Disodium Salt
• DTXSID70151997
• InChI=1/C6H2O6/c7-1-2(8)4(10)6(12)5(11)3(1)9/h7-8
• NG86FBS267
• UNII-NG86FBS267
• 5,6-dihydroxycyclohex-5-ene-1,2,3,4-tetrone
• EINECS 204-276-5
• NS00041461
• SCHEMBL916303
• 5-cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-
• Rhodizonsaure
• 5,6-Dihydroxy-5-cyclohexene-1,2,3,4-tetrone
• 5,6-Dihydroxycyclohex-5-ene-1,2,3,4-tetraone
• AKOS006228674
• NSC624150
• 118-76-3
• Q2823301
• +Expand

• InChIKey： WCJLIWFWHPOTAC-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H2O6/c7-1-2(8)4(10)6(12)5(11)3(1)9/h7-8H
• SMILES： OC1=C(O)C(=O)C(=O)C(=O)C1=O
• BRN： 2047007

Computed Properties

• Exact Mass: 169.98500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 169.985138
• Heavy Atom Count: 12
• Complexity: 313
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 109

Experimental Properties

• LogP: -1.39600
• PSA: 108.74000
• Refractive Index: 1.7540 (estimate)
• Boiling Point: 259.67°C (rough estimate)
• Melting Point: 248 °C (dec.)(lit.)
• Flash Point: 177.7°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.7636 (rough estimate)

Rhodizonic acid dihydrate Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25

Rhodizonic acid dihydrate Customs Data

• HS CODE：2914400090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%